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Compound of Interest

Compound Name: 3',4'-Dichloropropiophenone

Cat. No.: B046414

Technical Guide: 3',4'-Dichloropropiophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,
and key chemical properties of 3',4'-Dichloropropiophenone. It includes a detailed
experimental protocol for its synthesis via Friedel-Crafts acylation and relevant data presented
for ease of reference.

Molecular Structure and Properties

3',4'-Dichloropropiophenone, with the IUPAC name 1-(3,4-dichlorophenyl)propan-1-one, is a
chemical intermediate utilized in the synthesis of various organic compounds.[1] Its core
structure consists of a propiophenone scaffold substituted with two chlorine atoms on the
phenyl ring at the 3' and 4' positions.

Chemical and Physical Data

The key quantitative data for 3',4'-Dichloropropiophenone are summarized in the table below.
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Property Value Source(s)
Molecular Formula CoHsCI20 [1112][3]
Molecular Weight 203.06 g/mol [2][3]
CAS Number 6582-42-9 [11[4115]
Colorless to pale yellow liquid
Appearance , [1]
or solid

1-(3,4-Dichlorophenyl)propan-
Synonyms 1( phenyhprop [11[5]16]
-one

Spectroscopic Data

While specific peak data is not readily available in all public sources, the expected
spectroscopic characteristics are as follows:

e 1H NMR: The spectrum would show signals corresponding to the ethyl group (a triplet and a
guartet) and the aromatic protons on the dichlorinated phenyl ring.

e 13C NMR: The spectrum would display peaks for the carbonyl carbon, the two carbons of the
ethyl group, and the carbons of the aromatic ring, with the chlorinated carbons showing
characteristic shifts.

» IR Spectroscopy: The infrared spectrum would exhibit a strong absorption band
characteristic of the carbonyl (C=0) stretching vibration, typically in the range of 1680-1700
cm~L,

Synthesis Protocol: Friedel-Crafts Acylation

The synthesis of 3',4'-Dichloropropiophenone can be achieved via the Friedel-Crafts
acylation of 1,2-dichlorobenzene with propanoyl chloride in the presence of a Lewis acid
catalyst, such as aluminum chloride (AICI3).[7][8] The following is a representative experimental
protocol.

Materials and Reagents
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e 1,2-Dichlorobenzene

e Propanoyl chloride

e Anhydrous aluminum chloride (AICI3)
e Dichloromethane (anhydrous)

e Hydrochloric acid (concentrated)

e Ice

e Sodium sulfate (anhydrous)

o Pentane (for recrystallization)

Experimental Procedure

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, suspend anhydrous aluminum chloride (1.25 eq.) in anhydrous dichloromethane at
0°C (ice bath).

o Addition of Acylating Agent: Slowly add a solution of propanoyl chloride (1.0 eq.) in
anhydrous dichloromethane to the aluminum chloride suspension while maintaining the
temperature at 0°C.[7]

o Addition of Aromatic Substrate: Following the addition of propanoyl chloride, add a solution
of 1,2-dichlorobenzene (1.0 eq.) in anhydrous dichloromethane dropwise to the reaction
mixture, again keeping the temperature at 0°C.[7]

o Reaction Progression: Stir the reaction mixture at 0°C for 2 hours, then allow it to warm to
room temperature and stir for an additional 12 hours.[7][8]

o Work-up: Carefully pour the reaction mixture into a beaker containing a mixture of crushed
ice and concentrated hydrochloric acid to quench the reaction and decompose the aluminum
chloride complex.[7]
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o Extraction: Separate the organic layer and extract the aqueous layer twice with
dichloromethane.[7][8]

» Washing and Drying: Combine the organic extracts and wash them twice with water. Dry the
organic phase over anhydrous sodium sulfate.[7]

 Purification: Remove the solvent under reduced pressure. The resulting crude product can
be purified by recrystallization from pentane to yield 3',4'-Dichloropropiophenone.[7]

Visualizations
Molecular Structure

Caption: Molecular structure of 3',4'-Dichloropropiophenone.

Synthesis Workflow

Quench with Extraction with Wash with Water Solvent Removal &
Ice and HCI Dichloromethane & Dry over NazSOa Recrystallization

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3',4'-Dichloropropiophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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